2-[(3,4-Dimethylphenoxy)methyl]pyrido[1,2-a]pyrimidin-4-one

• IUPAC Name: 2-[(3,4-dimethylphenoxy)methyl]pyrido[1,2-a]pyrimidin-4-one
• InChI: InChI=1S/C17H16N2O2/c1-12-6-7-15(9-13(12)2)21-11-14-10-17(20)19-8-4-3-5-16(19)18-14/h3-10H,11H2,1-2H3
• InChI Key: HWLRIRZFWGRCQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)OCC2=CC(=O)N3C=CC=CC3=N2)C
• Molecular Formula: C17H16N2O2
• Molecular Weight: 280.32 g/mol

Description

2-[(3,4-Dimethylphenoxy)methyl]pyrido[1,2-a]pyrimidin-4-one is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound belongs to the pyrido[1,2-a]pyrimidine class of compounds, which are known for their diverse biological activities.

Mechanism of Action

The mechanism of action of 2-[(3,4-Dimethylphenoxy)methyl]pyrido[1,2-a]pyrimidin-4-one is not fully understood. However, it has been suggested that the compound exerts its biological activities by interacting with specific molecular targets in cells. For example, it has been reported that the compound inhibits the activity of certain enzymes involved in cancer cell proliferation.
Biochemical and Physiological Effects:
Studies have shown that 2-[(3,4-Dimethylphenoxy)methyl]pyrido[1,2-a]pyrimidin-4-one has a range of biochemical and physiological effects. It has been found to induce apoptosis (programmed cell death) in cancer cells, inhibit the production of pro-inflammatory cytokines, and inhibit the replication of certain viruses.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-[(3,4-Dimethylphenoxy)methyl]pyrido[1,2-a]pyrimidin-4-one in lab experiments is its diverse biological activities. This makes it a useful tool for investigating a range of cellular processes. However, one of the limitations is that the compound is not very soluble in water, which can make it difficult to work with in certain assays.

Future Directions

There are several future directions for research on 2-[(3,4-Dimethylphenoxy)methyl]pyrido[1,2-a]pyrimidin-4-one. One direction is to investigate its potential as a therapeutic agent for cancer, inflammation, and viral infections. Another direction is to explore its use as a photosensitizer in photodynamic therapy. Additionally, there is potential for the development of analogs of the compound with improved solubility and potency.

Synthesis Methods

The synthesis of 2-[(3,4-Dimethylphenoxy)methyl]pyrido[1,2-a]pyrimidin-4-one involves the reaction of 3,4-dimethylphenol with 2-chloromethylpyrido[1,2-a]pyrimidin-4-one in the presence of a base such as potassium carbonate. The reaction proceeds via nucleophilic substitution of the chloride group by the phenol group, resulting in the formation of the target compound.

Scientific Research Applications

2-[(3,4-Dimethylphenoxy)methyl]pyrido[1,2-a]pyrimidin-4-one has been extensively studied for its potential therapeutic applications. It has been found to exhibit anticancer, anti-inflammatory, and antiviral activities. The compound has also been investigated for its potential use as a photosensitizer in photodynamic therapy.